Cas no 2437-79-8 (2,2',4,4'-Tetrachlorobiphenyl)

2,2',4,4'-Tetrachlorobiphenyl is a chlorinated biphenyl compound with the molecular formula C12H6Cl4. It belongs to the polychlorinated biphenyl (PCB) family, characterized by its stable aromatic structure and high thermal and chemical resistance. This compound is primarily used in research and analytical applications, serving as a reference standard in environmental and toxicological studies due to its persistence and bioaccumulative properties. Its well-defined chemical properties make it valuable for calibrating analytical instruments and studying PCB degradation pathways. However, its use is strictly regulated due to environmental and health concerns. Proper handling and disposal are essential to mitigate potential risks.
2,2',4,4'-Tetrachlorobiphenyl structure
2,2',4,4'-Tetrachlorobiphenyl structure
Product Name:2,2',4,4'-Tetrachlorobiphenyl
CAS No:2437-79-8
MF:C12H6Cl4
MW:291.988039493561
MDL:MFCD00152835
CID:269679
PubChem ID:17097
Update Time:2025-05-27

2,2',4,4'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2,2',4,4'-tetrachloro-
    • 2,2',4,4'-Tetrachlorobiphenyl
    • 2,4-dichloro-1-(2,4-dichlorophenyl)benzene
    • 2.2'.4.4'-Tetrachlorobiphenyl Solution
    • 1,1'-Biphenyl,2,2',4,4'-tetrachloro
    • 2,2',5,4'-tetrachlorobiphenyl
    • 2,4,2',4'-Tetrachlorobiphenyl
    • Biphenyl,2,2',4,4'-tetrachloro
    • PCB 47
    • tetrachlorobiphenyl no. 47
    • SCHEMBL464507
    • UNII-4470AQR07D
    • 2,2',4,4'-Tetrachlorodiphenyl
    • CHEBI:34204
    • DTXCID702513
    • PCB No. 47 10 microg/mL in Isooctane
    • 4470AQR07D
    • 2,2',4,4'-Tetracb
    • CHEMBL137283
    • CAA43779
    • PCB No. 47
    • BIDD:PXR0038
    • 24-TCB
    • EINECS 219-444-3
    • 2,2',4,4'-TeCB
    • 1,1'-Biphenyl, 2,2',4,4'-tetrachloro-
    • 2,2',4,4'-Tetrachloro-1,1'-biphenyl
    • 2, 4-dichloro-1-(2, 4-dichlorophenyl)benzene
    • InChI=1/C12H6Cl4/c13-7-1-3-9(11(15)5-7)10-4-2-8(14)6-12(10)16/h1-6
    • Biphenyl, 2,2',4,4'-tetrachloro-
    • PCB No. 47 100 microg/mL in Isooctane
    • NS00027641
    • 2,4,2',4'-Tetrachloro-Biphenyl
    • 2,4,2',4'-TCB
    • Q27115901
    • DTXSID0022513
    • QORAVNMWUNPXAO-UHFFFAOYSA-N
    • TETRACHLOROBIPHENYL, 2,2',4,4'-
    • BIDD:ER0430
    • BDBM50408345
    • 2437-79-8
    • 2,2’,4,4’-Tetrachlorobiphenyl
    • MDL： MFCD00152835
    • Inchi： 1S/C12H6Cl4/c13-7-1-3-9(11(15)5-7)10-4-2-8(14)6-12(10)16/h1-6H
    • InChI Key： QORAVNMWUNPXAO-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1C1C=CC(=CC=1Cl)Cl)Cl

Computed Properties

  • Exact Mass: 289.92200
  • Monoisotopic Mass: 289.922361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.4420 (rough estimate)
  • Melting Point: 83°C
  • Boiling Point: 374.95°C (rough estimate)
  • Refractive Index: 1.6120 (rough estimate)
  • PSA: 0.00000
  • LogP: 5.96720

2,2',4,4'-Tetrachlorobiphenyl Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,2',4,4'-Tetrachlorobiphenyl Pricemore >>

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TRC
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2,2',4,4'-Tetrachlorobiphenyl Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2437-79-8)PCB 47
Order Number:LE11332
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:04
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2437-79-8)PCB 47
LE11332
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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